Ethyl 2-amino-2-(naphthalen-1-yl)acetate hydrochloride

• IUPAC Name: ethyl 2-amino-2-naphthalen-1-ylacetate;hydrochloride
• InChI: InChI=1S/C14H15NO2.ClH/c1-2-17-14(16)13(15)12-9-5-7-10-6-3-4-8-11(10)12;/h3-9,13H,2,15H2,1H3;1H
• InChI Key: BHLRFXUJAVTYIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=CC2=CC=CC=C21)N.Cl
• Molecular Formula: C14H16ClNO2
• Molecular Weight: 265.73 g/mol
• CAS RN: 1251924-10-3

Description

Ethyl 2-amino-2-(naphthalen-1-yl)acetate hydrochloride is a chemical compound with the CAS Number: 1251924-10-3. It is a powder form substance with a molecular weight of 265.74. The IUPAC name for this compound is 2-amino-2-(naphthalen-1-yl)acetic acid hydrochloride.

Molecular Structure Analysis

The InChI code for Ethyl 2-amino-2-(naphthalen-1-yl)acetate hydrochloride is 1S/C12H11NO2.ClH/c13-11(12(14)15)10-7-3-5-8-4-1-2-6-9(8)10;/h1-7,11H,13H2,(H,14,15);1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

Ethyl 2-amino-2-(naphthalen-1-yl)acetate hydrochloride is a powder form substance. It has a molecular weight of 265.74. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Antitumor Activity

Ethyl 2-amino-2-(naphthalen-1-yl)acetate hydrochloride derivatives have been explored for their antitumor properties. In a study, a compound synthesized from this chemical showed distinct inhibition of the proliferation of some cancer cell lines (Liu et al., 2018).

Anti-Parkinson's Activity

Derivatives of Ethyl 2-amino-2-(naphthalen-1-yl)acetate hydrochloride have been evaluated for their potential in treating Parkinson's disease. One study synthesized novel compounds with this structure and found significant anti-Parkinson's activity in an in vivo rat model (Gomathy et al., 2012).

Antibacterial Activity

Research has been conducted on derivatives of Ethyl 2-amino-2-(naphthalen-1-yl)acetate hydrochloride for their antibacterial properties. One study synthesized a compound that exhibited antibacterial activity against E. coli and S. aureus (Cahyana et al., 2020).

Fluorescent Probes for Alzheimer’s Disease

This chemical's derivatives have been used in the development of fluorescent probes for β-amyloids, which are significant in Alzheimer’s disease research. A study developed a fluorescent probe that showed high binding affinities toward Aβ(1–40) aggregates, aiding in the molecular diagnosis of Alzheimer's disease (Fa et al., 2015).

Dopamine D4 Receptors Antagonist for PET

Derivatives of Ethyl 2-amino-2-(naphthalen-1-yl)acetate hydrochloride have been investigated as potential radioligands for assessing Dopamine D4 receptors in vivo with positron emission tomography (PET), although with mixed results (Matarrese et al., 2000).

Mechanism of Action

Target of Action

Ethyl 2-amino-2-(naphthalen-1-yl)acetate hydrochloride is a complex organic compound The primary targets of this compound are currently not well-documented in the available literature

Mode of Action

It is known that the compound contains a naphthalene moiety, which consists of two fused benzene rings . This structure could potentially interact with various biological targets, leading to changes in cellular processes.

Biochemical Pathways

Compounds with similar structures have been shown to interact with various biochemical pathways

Action Environment

It is known that many compounds can be affected by factors such as temperature, ph, and the presence of other substances